{1-[3-(Trifluoromethyl)phenyl]cyclohexyl}methanamine

Description

Potential Applications

Compounds with similar structures to {1-[3-(Trifluoromethyl)phenyl]cyclohexyl}methanamine are often explored for their biological activities, such as inhibition of specific enzymes or receptors. For instance, trifluoromethyl-substituted phenyl derivatives have been investigated for their potential as PET radioligands or in the treatment of neuropsychiatric disorders .

Potential Biological Activities:

• Neurological Effects: Compounds with trifluoromethyl groups may exhibit neuroprotective or neuromodulatory effects, making them candidates for neurological disorder treatments.

• Pharmaceutical Intermediates: The amine group can be used to synthesize more complex molecules with potential therapeutic applications.

Challenges in Research

Despite the potential interest in {1-[3-(Trifluoromethyl)phenyl]cyclohexyl}methanamine, there is a lack of specific data available in the literature. This could be due to several factors:

• Limited Synthesis: The compound may not have been synthesized or studied extensively.

• Patent and Intellectual Property Issues: Some research might be restricted due to patent protections or ongoing development by pharmaceutical companies.

• Toxicity and Safety Concerns: Detailed toxicity studies may not have been conducted, limiting its application and availability of data.

• CAS No.: 944348-12-3
• Product Name: {1-[3-(Trifluoromethyl)phenyl]cyclohexyl}methanamine
• Molecular Formula: C14H18F3N
• Molecular Weight: 257.29 g/mol
• IUPAC Name: [1-[3-(trifluoromethyl)phenyl]cyclohexyl]methanamine
• Standard InChI: InChI=1S/C14H18F3N/c15-14(16,17)12-6-4-5-11(9-12)13(10-18)7-2-1-3-8-13/h4-6,9H,1-3,7-8,10,18H2
• Standard InChIKey: AUSNQSGELDROQW-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(CN)C2=CC(=CC=C2)C(F)(F)F
• Canonical SMILES: C1CCC(CC1)(CN)C2=CC(=CC=C2)C(F)(F)F
• PubChem Compound: 28937892
• Last Modified: Aug 16 2023